Cas no 202990-57-6 (N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• CAS No: 202990-57-6
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• CID: 3095652
• PubChem ID: 871321
• Update Time: 2025-06-15

N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• N-(benzo[d]thiazol-2-yl)-2-phenoxyacetamide
• BIM-0023238.P001
• CCG-10612
• N~1~-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide
• CBMicro_023221
• Cambridge id 5540476
• F0336-0228
• N-(1,3-Benzothiazol-2-yl)-2-phenoxyethanimidic acid
• KSC-09-226B
• KUC106849N
• AB00667554-01
• AKOS001037753
• Z30199751
• STK149135
• Oprea1_750366
• 202990-57-6
• 5540-47-6
• DTXSID90970748
• Oprea1_152877

• Inchi： 1S/C15H12N2O2S/c18-14(10-19-11-6-2-1-3-7-11)17-15-16-12-8-4-5-9-13(12)20-15/h1-9H,10H2,(H,16,17,18)
• InChI Key： AUTZTNBPWAMWLQ-UHFFFAOYSA-N
• SMILES： S1C(NC(COC2C=CC=CC=2)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 284.06194880Da
• Monoisotopic Mass: 284.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide

Introduction to N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide (CAS No. 202990-57-6)

N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide (CAS No. 202990-57-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits a unique set of pharmacological properties that make it a promising candidate for various therapeutic applications.

The molecular backbone of N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide incorporates a benzothiazole moiety, which is a well-known pharmacophore in medicinal chemistry. Benzothiazole derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the phenoxyacetamide group further enhances the compound's potential by contributing to its solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel benzothiazole-based compounds due to their demonstrated efficacy in preclinical studies. Specifically, N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide has been investigated for its potential role in modulating inflammatory pathways. Studies have shown that this compound can interact with specific enzymes and receptors involved in the inflammatory response, thereby offering a novel approach to treating chronic inflammatory diseases.

The pharmacokinetic profile of N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide is another area of intense interest. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for oral administration. This aspect is particularly crucial for developing patient-friendly therapeutic agents that can be easily integrated into daily medication regimens.

Beyond its anti-inflammatory potential, N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide has also shown promise in combating neurodegenerative disorders. Preliminary studies suggest that the compound can cross the blood-brain barrier and exert neuroprotective effects by inhibiting the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. This discovery opens up new avenues for developing treatments targeting neurodegenerative conditions.

The synthesis of N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical in characterizing the compound's structural integrity.

In terms of industrial applications, N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide holds potential as an intermediate in the production of more complex pharmaceuticals. Its unique structural features make it a versatile building block for designing molecules with enhanced therapeutic efficacy. Collaborative efforts between academic researchers and pharmaceutical companies are ongoing to explore its full synthetic and pharmacological potential.

The regulatory landscape for N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide is also evolving. As more data becomes available on its safety and efficacy profiles, regulatory agencies are likely to provide clearer guidelines for its development and commercialization. This evolving framework ensures that new pharmaceutical agents like N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide

In conclusion, N-(1,3-benzothiazol-2-yl)-2-phenoxyacetamide